Cas no 22106-33-8 (4-(1H-pyrrol-1-yl)benzoic acid)

4-(1H-pyrrol-1-yl)benzoic acid structure
22106-33-8 structure
Product Name:4-(1H-pyrrol-1-yl)benzoic acid
CAS No:22106-33-8
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD00082569
CID:289329
PubChem ID:24862887
Update Time:2025-09-19

4-(1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(1H-pyrrol-1-yl)-
    • 4-(1-Pyrrolo)Benzoic Acid
    • 4-(1-Pyrrolyl)benzoic acid
    • 4-(1H-Pyrrol-1-yl)benzoic acid
    • 4-pyrrol-1-ylbenzoic acid
    • SDCCGMLS-0066059.P001
    • VU0483996-1
    • MFCD00082569
    • Oprea1_671922
    • DTXSID00371949
    • 4-(pyrrole-1-yl) benzoic acid
    • F3284-8102
    • CS-0073064
    • 4-pyrrol-1-yl-benzoic acid
    • NLSIIPKSANRIGS-UHFFFAOYSA-N
    • J-200060
    • Z57352968
    • 4-(1H-pyrrol-1yl)benzoic acid
    • 4-(1H-Pyrrol-1-yl)benzoic acid, 99%
    • EN300-13250
    • 1-(4-Carboxyphenyl)pyrrole
    • Maybridge1_008067
    • PS-4888
    • CHEMBL262601
    • FT-0616483
    • HMS564G15
    • InChI=1/C11H9NO2/c13-11(14)9-3-5-10(6-4-9)12-7-1-2-8-12/h1-8H,(H,13,14
    • AKOS000103580
    • SB62148
    • N-(4-Carboxy)phenylpyrrole
    • 22106-33-8
    • 4-(1H-PYRROL-1-YL)BENZOICACID
    • SCHEMBL217623
    • STK204986
    • AE-641/02564002
    • ALBB-015947
    • DB-026111
    • Benzoic acid, 4-(1H-pyrrol-1-yl)-
    • 4-(1H-pyrrol-1-yl)benzoic acid
    • MDL： MFCD00082569
    • Inchi： 1S/C11H9NO2/c13-11(14)9-3-5-10(6-4-9)12-7-1-2-8-12/h1-8H,(H,13,14)
    • InChI Key： NLSIIPKSANRIGS-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC(=CC=1)N1C=CC=C1)=O

Computed Properties

  • Exact Mass: 187.06300
  • Monoisotopic Mass: 186.055504
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.18
  • Melting Point: 286-289 °C (lit.)
  • Boiling Point: 355.5°Cat760mmHg
  • Flash Point: 168.8°C
  • PSA: 42.23000
  • LogP: 2.17550
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

4-(1H-pyrrol-1-yl)benzoic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Room temperature
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38

4-(1H-pyrrol-1-yl)benzoic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1H-pyrrol-1-yl)benzoic acid Pricemore >>

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